ethyl 4-[({[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C15H16N4O4S2/c1-3-23-13(22)10-4-6-11(7-5-10)17-12(21)8-24-15-19-18-14(25-15)16-9(2)20/h4-7H,3,8H2,1-2H3,(H,17,21)(H,16,18,20)
• InChI Key: NCDNBZHGXZKERE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C
• Molecular Formula: C15H16N4O4S2
• Molecular Weight: 380.4 g/mol

Description

Ethyl 4-[({[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate belongs to a class of compounds that have garnered interest in the field of organic chemistry due to their potential applications in various domains, including materials science and pharmacology. These compounds, particularly those incorporating the 1,3,4-thiadiazole moiety, are noted for their chemical stability and diverse biological activities.

Synthesis Analysis

The synthesis of related thiadiazole derivatives often involves multi-step reactions starting from acetyl or benzoyl derivatives, with the incorporation of thiadiazole rings through condensation reactions. For example, a study details the synthesis of a thiadiazole derivative through reactions involving acetylation, amidation, and thiolation steps (Karthikeyan et al., 2018).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives, including ethyl 4-[({[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate, is characterized by spectroscopic methods such as NMR and X-ray diffraction. These analyses reveal the presence of intermolecular interactions, such as hydrogen bonding, which significantly influence the compound's stability and reactivity (Koca et al., 2014).

Chemical Reactions and Properties

Thiadiazole derivatives participate in a variety of chemical reactions, including nucleophilic substitution and addition reactions. The reactivity can be attributed to the electrophilic centers present in the thiadiazole ring and the adjacent acyl or acetoxy groups. These reactions are pivotal for further functionalization of the thiadiazole core, enabling the synthesis of complex molecules with desired properties (Mohamed, 2021).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility, melting point, and crystallinity, are influenced by the nature of substituents attached to the thiadiazole ring. Spectroscopic studies provide insights into these aspects, highlighting the compounds' stability and suitability for various applications (Al-Said et al., 2013).